Cas no 459-99-4 (Fluoroacetic acid 2-fluoroethyl ester)

• Product Name: Fluoroacetic acid 2-fluoroethyl ester
• CAS No: 459-99-4
• MF: C₄H₆F₂O₂
• MW: 124.086048603058
• CID: 2655210
• PubChem ID: 9992
• Update Time: 2025-04-21

Fluoroacetic acid 2-fluoroethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-fluoroethyl 2-fluoroacetate
• Fluoroacetic acid 2-fluoroethyl ester
• TL 855
• NR4H23SR3Q
• 2-Fluorethylester kyseliny fluoroctove [Czech]
• DTXSID20196651
• UNII-NR4H23SR3Q
• fluoro-acetic acid 2-fluoro-ethyl ester
• ACETIC ACID, FLUORO-, 2-FLUOROETHYL ESTER
• 2-FLUOROETHYL FLUOROACETATE
• 459-99-4
• Fluoroethyl fluoroacetate
• BRN 1749277
• 2-Fluorethylester kyseliny fluoroctove
• Acetic acid, fluoro-, (2-fluoroethyl) ester
• beta-Fluoroethyl fluoroacetate
• SCHEMBL14244429

• Inchi： 1S/C4H6F2O2/c5-1-2-8-4(7)3-6/h1-3H2
• InChI Key： ZIJVALRYXQXDOL-UHFFFAOYSA-N
• SMILES： FCCOC(CF)=O

Computed Properties

• Exact Mass: 124.033586
• Monoisotopic Mass: 124.033586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 0.8

Experimental Properties

• Density: 1.1926 (estimate)
• Boiling Point: 147.79°C (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives